Cas no 50907-23-8 (5-(4-Bromophenyl)-1H-tetrazole)

5-(4-Bromophenyl)-1H-tetrazole structure
50907-23-8 structure
Product Name:5-(4-Bromophenyl)-1H-tetrazole
CAS No:50907-23-8
MF:C7H5BrN4
MW:225.045399427414
MDL:MFCD01651917
CID:89605
PubChem ID:24883673
Update Time:2025-09-18

5-(4-Bromophenyl)-1H-tetrazole Chemical and Physical Properties

Names and Identifiers

    • 5-(4-Bromophenyl)-1H-tetrazole
    • 5-(4-bromophenyl)-2H-tetrazole
    • 5-(4-BROMO-PHENYL)-2H-TETRAZOLE
    • 5-(4-Bromophenyl)tetrazole
    • 5-(p-Bromophenyl)-1H-tetrazole
    • 5-(p-Bromophenyl)tetrazole
    • 5-Bromo-2-(tetrazol-5-yl)benzene
    • DS-7418
    • BB 0323407
    • A828351
    • CCG-129675
    • 50907-23-8
    • MFCD00991874
    • PB14264
    • YMZMDMWMKVPGDP-UHFFFAOYSA-
    • YMZMDMWMKVPGDP-UHFFFAOYSA-N
    • SR-01000394330
    • HMS3439G01
    • HMS2748N21
    • SCHEMBL382819
    • SMR000343602
    • MLS000770121
    • InChI=1/C7H5BrN4/c8-6-3-1-5(2-4-6)7-9-11-12-10-7/h1-4H,(H,9,10,11,12
    • AKOS000277228
    • SR-01000394330-1
    • SY012307
    • DTXSID80354194
    • 5-(4-Bromophenyl)-1H-tetrazole, 97%
    • AKOS001081494
    • 1H-Tetrazole, 5-(4-bromophenyl)-
    • 4-Bromophenyltetrazole
    • 5-(4-bromophenyl)-2H-tetrazole;5-(4-Bromophenyl)-1H-tetrazole
    • Z90667817
    • P10195
    • CHEMBL1471025
    • MFCD01651917
    • 5-(4-bromophenyl)-2H-1,2,3,4-tetrazole
    • 5-(4-bromo-phenyl)-1H-tetrazole
    • FT-0619636
    • EN300-11954
    • InChI=1/C7H5BrN4/c8-6-3-1-5(2-4-6)7-9-11-12-10-7/h1-4H,(H,9,10,11,12)
    • CS-0041945
    • DB-027047
    • MDL： MFCD01651917
    • Inchi： 1S/C7H5BrN4/c8-6-3-1-5(2-4-6)7-9-11-12-10-7/h1-4H,(H,9,10,11,12)
    • InChI Key： YMZMDMWMKVPGDP-UHFFFAOYSA-N
    • SMILES： BrC1C=CC(C2N=NNN=2)=CC=1
    • BRN： 141235

Computed Properties

  • Exact Mass: 223.97000
  • Monoisotopic Mass: 223.97
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 146
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 1.8
  • Topological Polar Surface Area: 54.5A^2

Experimental Properties

  • Color/Form: powder
  • Density: 1.745
  • Melting Point: 260 °C (dec.) (lit.)
  • Boiling Point: 374.6℃/760mmHg
  • Flash Point: 180.3℃
  • PSA: 54.46000
  • LogP: 1.62920
  • Solubility: Insoluble
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

5-(4-Bromophenyl)-1H-tetrazole Security Information

  • Symbol: GHS05 GHS07
  • Signal Word：Danger
  • Hazard Statement： H302-H318
  • Warning Statement： P280-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 22-41
  • Safety Instruction： S26-S39
  • Hazardous Material Identification： Xn
  • Risk Phrases：R36/37/38
  • Safety Term：S26;S36
  • Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

5-(4-Bromophenyl)-1H-tetrazole Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-(4-Bromophenyl)-1H-tetrazole Pricemore >>

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NAN JING YAO SHI KE JI GU FEN Co., Ltd.
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5-(4-bromophenyl)-1h-tetrazole
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Alichem
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